Cas no 168893-16-1 (Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride)

• Product Name: Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride
• CAS No: 168893-16-1
• MF: C₁₁H₁₆ClNO₃
• MW: 245.702642440796
• CID: 1349985
• PubChem ID: 68973843
• Update Time: 2025-11-02

Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride
• SCHEMBL4247625
• GHNOTACNYUHDAS-UHFFFAOYSA-N
• 168893-16-1
• ethyl4-(2-aminoethoxy)benzoatehydrochloride
• 4-(2-amino-ethoxy)-benzoic acid ethyl ester hydrochloride
• EN300-38440085
• Ethyl 4-(2-aminoethoxy)benzoate hydrochloride
• ethyl 4-(2-aminoethoxy)benzoate;hydrochloride

• Inchi： 1S/C11H15NO3.ClH/c1-2-14-11(13)9-3-5-10(6-4-9)15-8-7-12;/h3-6H,2,7-8,12H2,1H3;1H
• InChI Key： GHNOTACNYUHDAS-UHFFFAOYSA-N
• SMILES： Cl.O(CCN)C1C=CC(C(=O)OCC)=CC=1

Computed Properties

• Exact Mass: 245.08198
• Monoisotopic Mass: 245.0818711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 188
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 61.6Ų

Experimental Properties

• PSA: 61.55

Additional information on Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride

Comprehensive Guide to Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride (CAS No. 168893-16-1)

Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride (CAS No. 168893-16-1) is a specialized organic compound with significant applications in pharmaceutical and chemical research. This compound, often referred to in scientific literature, combines a benzoic acid backbone with an aminoethoxy side chain, esterified and converted to its hydrochloride salt for enhanced stability. Its unique structure makes it valuable in drug development, particularly in the synthesis of bioactive molecules.

The ethyl ester hydrochloride form of this compound improves solubility and bioavailability, which are critical factors in pharmaceutical formulations. Researchers frequently explore 4-(2-aminoethoxy)benzoic acid derivatives for their potential in targeting specific biological pathways. Recent trends in drug discovery emphasize the importance of such modified benzoic acid compounds, especially in the development of kinase inhibitors and anti-inflammatory agents.

From a chemical perspective, Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride exhibits interesting properties. The hydrochloride salt form ensures better handling characteristics compared to the free base. Analytical techniques like HPLC and NMR are commonly employed to verify the purity of this compound, which typically appears as a white to off-white crystalline powder. Stability studies indicate that it should be stored under controlled conditions to maintain its integrity over time.

In pharmaceutical applications, this compound serves as a key intermediate in synthesizing more complex molecules. Its aminoethoxy functionality allows for further chemical modifications, making it versatile in medicinal chemistry. Current research highlights its role in developing novel therapies for metabolic disorders, where benzoic acid derivatives show promise in modulating enzymatic activity.

The market for specialized benzoic acid esters has grown significantly, driven by increasing demand in the pharmaceutical and agrochemical sectors. As synthetic methodologies advance, compounds like Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride become more accessible to researchers worldwide. Suppliers often provide this chemical with detailed certificates of analysis to ensure compliance with industry standards.

Environmental and safety considerations are paramount when working with this compound. While not classified as hazardous under standard regulations, proper laboratory practices should always be followed. The hydrochloride salt form reduces volatility compared to the free amine, contributing to safer handling profiles. Researchers frequently search for information on proper storage conditions (typically 2-8°C in a dry environment) and compatibility with common solvents.

Recent publications have explored innovative applications of 4-(2-aminoethoxy)benzoic acid derivatives in material science. Their ability to form stable complexes with metals has opened new possibilities in catalyst design and polymer modification. This interdisciplinary potential makes Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride a compound of interest beyond traditional pharmaceutical applications.

Quality control remains a critical aspect when sourcing this material. Reputable suppliers provide comprehensive analytical data, including chromatographic purity assessments and spectroscopic characterization. The growing importance of high-purity chemical intermediates in drug development has increased scrutiny on batch-to-batch consistency for compounds like this.

For researchers investigating structure-activity relationships, Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride offers a valuable building block. Its modular structure allows systematic variation of substituents to optimize biological activity. This approach aligns with current trends in fragment-based drug discovery, where small molecules serve as starting points for lead optimization.

The synthesis of this compound typically involves protection-deprotection strategies to install the aminoethoxy moiety selectively. Modern synthetic routes emphasize atom economy and green chemistry principles, reflecting the pharmaceutical industry's commitment to sustainable practices. Process chemists continue to refine production methods to improve yields and reduce environmental impact.

In analytical applications, derivatives of benzoic acid with aminoethoxy substitutions have shown utility as chromophores and fluorophores. This property makes them potentially valuable in developing new analytical reagents and sensors. The ethyl ester hydrochloride form provides enhanced stability for such applications compared to more labile derivatives.

As regulatory requirements for new chemical entities become more stringent, compounds like Benzoic acid, 4-(2-aminoethoxy)-, ethyl ester, hydrochloride gain importance in early-stage development. Their well-characterized properties and modification potential allow rapid exploration of chemical space while maintaining favorable toxicity profiles. This balance is particularly valuable in academic and industrial research settings.

The future outlook for 4-(2-aminoethoxy)benzoic acid derivatives appears promising, with ongoing research uncovering new applications. From targeted drug delivery systems to advanced materials, the versatility of this chemical scaffold continues to inspire innovation. As synthetic methodologies evolve and analytical techniques advance, researchers can expect to discover even more applications for this valuable compound.